Iron(2+);1,2,4,5-tetramethylcyclopenta-1,3-diene

• Molecular Formula: C18H26Fe
• Molecular Weight: 298.2 g/mol
• IUPAC Name: iron(2+);1,2,3,5-tetramethylcyclopenta-1,3-diene
• InChI: InChI=1S/2C9H13.Fe/c2*1-6-5-7(2)9(4)8(6)3;/h2*5H,1-4H3;/q2*-1;+2
• InChI Key: VSUTUDRPAASKEB-UHFFFAOYSA-N
• Canonical SMILES: C[C-]1C=C(C(=C1C)C)C.C[C-]1C=C(C(=C1C)C)C.[Fe+2]

Description

The compound with the identifier “Iron(2+);1,2,4,5-tetramethylcyclopenta-1,3-diene” is a unique chemical entity that has garnered interest in various scientific fields. This compound is characterized by its distinct molecular structure and properties, which make it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves a series of chemical reactions that require precise conditions. The preparation methods typically include:

• Hydrothermal Synthesis: : This method involves the use of high-temperature and high-pressure conditions to facilitate the reaction between precursor materials. The reaction is carried out in an autoclave, where the temperature and pressure are carefully controlled to achieve the desired product .

• Solvothermal Synthesis: : Similar to hydrothermal synthesis, this method uses solvents under high-temperature and high-pressure conditions. The choice of solvent can significantly influence the reaction pathway and the properties of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. The use of catalysts and optimized reaction conditions ensures high yield and purity of the product. The scalability of the synthesis process is crucial for its application in various industries.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes several types of chemical reactions, including:

• Oxidation: : This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents used include potassium permanganate and hydrogen peroxide .

• Reduction: : This reaction involves the addition of hydrogen or the removal of oxygen. Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used .

• Substitution: : In this reaction, one functional group in the molecule is replaced by another. Halogenation and nitration are examples of substitution reactions that this compound can undergo .

Common Reagents and Conditions

The reactions typically require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often require an inert atmosphere to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For instance, oxidation reactions may yield various oxygenated derivatives, while reduction reactions may produce hydrogenated compounds .

Scientific Research Applications

The compound has a wide range of applications in scientific research, including:

• Chemistry: : It is used as a catalyst in various chemical reactions, including hydrogen evolution reactions and oxygen reduction reactions .

• Biology: : The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties .

• Medicine: : Research has explored its potential as a therapeutic agent for various diseases, including hyperuricemia and bacterial infections .

• Industry: : The compound is used in the production of advanced materials, such as nanostructured electrodes for supercapacitors and photovoltaic applications .

Mechanism of Action

The mechanism by which the compound exerts its effects involves several molecular targets and pathways. For instance, in biological systems, it may interact with specific enzymes or receptors to modulate their activity. The exact mechanism can vary depending on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Several compounds share structural similarities with “Iron(2+);1,2,4,5-tetramethylcyclopenta-1,3-diene”. These include:

• 2-Bromonaphthalene: : This compound has a similar aromatic structure and is used in various chemical reactions .

• Nickel Tungstate (NiWO4): : This compound is used in similar applications, such as in the production of nanostructured electrodes .

Uniqueness

What sets “this compound” apart is its unique combination of properties, including its high stability, catalytic activity, and potential biological activities. These characteristics make it a valuable compound for a wide range of scientific and industrial applications .